Cas no 27885-56-9 (5-Aminopyridine-2-thiol)

• Product Name: 5-Aminopyridine-2-thiol
• CAS No: 27885-56-9
• MF: C₅H₆N₂S
• MW: 126.179539203644
• MDL: MFCD09029363
• CID: 251516
• PubChem ID: 23423668
• Update Time: 2025-09-23

5-Aminopyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,5-amino-
• 3-Amino-6-mercaptopyridine
• 5-amino-1H-pyridine-2-thione
• 2(1H)-Pyridinethione,5-amino
• 5-Amino-2-pyridinethiol
• 5-amino-2-thiolpyridine
• 5-Amino-pyridin-2-thiol
• 5-aminopyridine-2-thiol
• amino-5 mercapto-2 pyridine
• AKOS009436866
• 5-AMINOPYRIDINE-2(1H)-THIONE
• AC-14957
• FT-0704290
• 27885-56-9
• SCHEMBL1695784
• 5-amino-2(1h)-pyridinethione
• AT20609
• A924175
• CBA88556
• MFCD09029363
• 5-Amino-2-pyridineethione
• 760117-50-8
• 5-Aminopyridine-2-thiol

• MDL： MFCD09029363
• Inchi： 1S/C5H6N2S/c6-4-1-2-5(8)7-3-4/h1-3H,6H2,(H,7,8)
• InChI Key： IRWJNUZWLWRDON-UHFFFAOYSA-N
• SMILES： S=C1C=CC(=CN1)N

Computed Properties

• Exact Mass: 126.02500
• Monoisotopic Mass: 126.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.294
• Boiling Point: 333.09°C at 760 mmHg
• Flash Point: 155.247°C
• Refractive Index: 1.677
• PSA: 77.71000
• LogP: 1.53370

5-Aminopyridine-2-thiol Security Information

• Storage Condition：(BD84363)